Cas no 51089-62-4 (4-Methyl-3-phenylisoquinoline)
4-Methyl-3-phenylisoquinoline structure
Product Name:4-Methyl-3-phenylisoquinoline
CAS No:51089-62-4
MF:C16H13N
MW:219.281123876572
CID:1033757
PubChem ID:10976961
Update Time:2025-04-20
4-Methyl-3-phenylisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-3-phenylisoquinoline
- 51089-62-4
- DA-05343
- SCHEMBL12145842
- DTXSID80450488
- J-515745
-
- Inchi： 1S/C16H13N/c1-12-15-10-6-5-9-14(15)11-17-16(12)13-7-3-2-4-8-13/h2-11H,1H3
- InChI Key： UYVLSDYYHRCGFH-UHFFFAOYSA-N
- SMILES： N1C=C2C=CC=CC2=C(C)C=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 219.104799419g/mol
- Monoisotopic Mass: 219.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 12.9Ų
4-Methyl-3-phenylisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143865-1g |
4-methyl-3-phenylisoquinoline |
51089-62-4 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM143865-1g |
4-methyl-3-phenylisoquinoline |
51089-62-4 | 95% | 1g |
$729 | 2021-08-05 | |
| Alichem | A189004909-1g |
4-Methyl-3-phenylisoquinoline |
51089-62-4 | 95% | 1g |
$615.44 | 2023-09-01 |
4-Methyl-3-phenylisoquinoline Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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